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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B556864

The Industrial Merit of 11-Aminoundecanoic
Acid: A Cost-Benefit Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on the
industrial applications, performance, and economic viability of 11-aminoundecanoic acid and
its derivatives, primarily focusing on Polyamide 11 (Nylon 11) in comparison to its alternatives.

11-aminoundecanoic acid, a bio-based monomer derived from castor oil, serves as the
cornerstone for the production of Polyamide 11 (PA 11), a high-performance bioplastic.[1][2][3]
[4] This guide provides a detailed cost-benefit analysis of utilizing 11-aminoundecanoic acid
in industrial applications by comparing the performance of PA 11 against its primary petroleum-
based competitor, Polyamide 12 (PA 12), as well as other common polyamides like PA 6 and
PA 66.

Cost-Benefit Analysis: The Economic and
Environmental Equation

The decision to use 11-aminoundecanoic acid in industrial applications is a trade-off between
its higher cost and the unique performance advantages and environmental benefits it offers.

Cost Factors:
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o Raw Material Price: 11-aminoundecanoic acid is generally more expensive than the raw
materials for petroleum-based polyamides.[5][6] Prices for technical grade 11-
aminoundecanoic acid can be found in the range of 5000/kg (approximately $60/kg) in
some markets, though prices vary with purity and supplier.[7] In contrast, the raw materials
for PA 6 and PA 66, such as caprolactam and adipic acid, are derived from the petrochemical
industry and their prices are subject to the volatility of crude oil prices.[8][9]

» Polymer Price: Consequently, PA 11 is on average 30% more expensive than PA 12.[6] The
price of PA 12 can range from approximately $45 to $89 per kilogram, depending on the
guantity and supplier.[10][11] Prices for PA 6 are generally lower, ranging from approximately
$1.32/kg to $2.47/kg, while PA 66 is priced higher than PA 6, at around $3.80 to $4.30 per
kg.[8][12]

Benefits:

» Bio-Based Origin: PA 11 is derived from a renewable resource, castor oil, giving it a
significantly lower carbon footprint compared to petroleum-based nylons.[1][2][3] This makes
it an attractive option for companies focused on sustainability.

o Performance Advantages: In many applications, the superior flexibility, impact resistance,
and durability of PA 11 can lead to longer product life and reduced replacement costs,
offsetting the higher initial material cost.[5][6][13]

o Market Demand: There is a growing market for bio-based and sustainable materials, which
can enhance the marketability of products made from PA 11.[4] The global market for Nylon
11 was estimated at around $0.65 billion in 2024 and is projected to grow, indicating a strong
demand.[3]

Performance Comparison: Polyamide 11 vs.
Alternatives

The primary industrial application of 11-aminoundecanoic acid is the synthesis of Polyamide
11. Its performance is best understood in comparison to its closest competitor, Polyamide 12,
and other widely used polyamides.

Mechanical Properties
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PA 11 is known for its excellent flexibility and impact resistance, particularly at low
temperatures.[1][5] In contrast, PA 12 is generally more rigid and offers higher tensile strength.
[11[5][13]

5 " Test Polyamide Polyamide Polyamide Polyamide
roper
S Standard 11 (PA 11) 12 (PA 12) 6 (PA 6) 66 (PA 66)
Tensile 3,500 - 7,500
Strength ASTM D638 47 - 50[5] psi (~24 - 52 ~52[15] High
(MPa) MPa)[14]
Tensile
1600 -
Modulus ASTM D638
1800[5]
(MPa)
Elongation at
ASTM D638 11 - 40[5] 300 - 370[14]
Break (%)
Flexural 47,000 -
ASTM D790 -
Modulus (psi) 70,000[14]
Notched Izod
Impact (ft- ASTM D256 No Break[14] No Break[14]

Ib/in)

Thermal Properties

PA 12 generally exhibits slightly better heat resistance at higher loads, while PA 11 shows
better resilience in low-temperature environments.[5]
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Polyamide 11 (PA Polyamide 12 (PA

Property Test Standard
11) 12)
Melting Point (°C) DSC 185 - 193[14] 170 - 178[14]
Heat Deflection
Temperature @ 0.45 ASTM D648 185[5] 135[14]
MPa (°C)
Heat Deflection
Temperature @ 1.82 ASTM D648 47[5] 48[14]
MPa (°C)
Water Absorption

PA 12 has a distinct advantage in applications where dimensional stability in humid
environments is critical, due to its significantly lower water absorption rate compared to PA 11.
[21[6][13]

Polyamide 11 (PA Polyamide 12 (PA

Property Test Standard 11) 12)

Water Absorption, 24

hrs (%) ASTM D570 0.8 - 1.6[2][6][16] 0.5[2][6]

Chemical Resistance

Both PA 11 and PA 12 offer good resistance to a range of chemicals. PA 11 shows excellent
resistance to hydrocarbons, alcohols, and detergents, while PA 12 is particularly resistant to
oils, hydraulic fluids, and solvents.[2][6][17]
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Chemical Agent

Polyamide 11 (PA 11)

Polyamide 12 (PA 12)

Hydrocarbons Excellent[17] Good
Alcohols Excellent[17] Good
Ketones Good[2] Good
Aldehydes Good[2] Good

Oils Excellent[2] Excellent[17]
Fuels Excellent Excellent[17]
Hydraulic Fluids Good Excellent[17]
Grease Excellent Excellent[17]
Salt Water Excellent Excellent
Solvents Good Excellent[17]
Acids Limited Limited
Bases Good Good

UV Resistance Superior[6] Good

Experimental Protocols

The data presented in the comparison tables are derived from standardized testing

methodologies. Below are summaries of the key experimental protocols.

Mechanical Testing

o Tensile Properties (ASTM D638): This test determines the ultimate tensile strength, tensile

modulus, and elongation at break of a material. A dumbbell-shaped specimen is pulled at a

constant rate of speed until it fractures. The force and displacement are recorded to calculate
the material's properties.

» Flexural Properties (ASTM D790): This test measures the flexural strength and modulus of a
material. A rectangular specimen is supported at both ends and a load is applied to the
center until it breaks or reaches a specified deflection.
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e Notched Izod Impact (ASTM D256): This test evaluates the impact resistance of a material. A
notched specimen is held in a cantilevered position and struck by a swinging pendulum. The
energy absorbed to break the specimen is measured.

Thermal Testing

o Heat Deflection Temperature (ASTM D648): This test determines the temperature at which a
material deforms under a specified load.[15][18] A standard test bar is subjected to a
constant flexural stress while the temperature is increased at a uniform rate. The
temperature at which the bar deflects a specified distance is the heat deflection temperature.
[15]

Water Absorption Testing

o Water Absorption (ASTM D570): This test measures the amount of water absorbed by a
plastic specimen when immersed in water for a specific time and at a controlled temperature.
[16][19] The percentage increase in weight is calculated after the immersion period.[16]

Chemical Resistance Testing

e Chemical Resistance (ASTM D543): This practice evaluates the resistance of plastics to
chemical reagents.[20] The test involves immersing specimens in the chemical for a
specified time and temperature, followed by an evaluation of changes in weight, dimensions,
appearance, and mechanical properties.

Visualizing the Process and Logic

To better understand the context of 11-aminoundecanoic acid's industrial use, the following
diagrams illustrate the synthesis pathway from its natural source and the logical flow of material

selection.

Polyamide 11 (Nylon 11)
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Caption: Synthesis of Polyamide 11 from Castor Beans.

Application Requirements

Key Performance Indicators (KPIs)
- Mechanical Stress
- Thermal Environment
- Chemical Exposure
- Cost Constraints
- Sustainability Goals

Material Eyaluation
High Flexibility & Impact Resistance?

No

High Rigidity & Dimensional Stability?

Bio-based & Sustainable? Yes

Lowest Cost? Yes

Yes

Polyamide 6 / 66

Jaterial Choige

Polyamide 12 Polyamide 11
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Caption: Decision workflow for selecting a polyamide material.

Conclusion

11-aminoundecanoic acid, through its polymerization to Polyamide 11, presents a compelling
case for a high-performance, sustainable alternative to traditional petroleum-based plastics.
While the initial cost is higher, the long-term benefits of superior durability in certain
applications, coupled with its bio-based origin, make it a strong candidate for industries seeking
to innovate and reduce their environmental impact. The choice between PA 11 and its
alternatives ultimately depends on a thorough evaluation of the specific performance
requirements, cost constraints, and sustainability goals of the intended application. This guide
provides the foundational data and framework to aid researchers and professionals in making
that informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.terrafilum.com/product/nylon-1-0kg-spool/
https://formlabs.com/store/materials/nylon-12-powder/
https://businessanalytiq.com/procurementanalytics/index/pa6-price-index/
https://supply.csmfg.com/nylon-11-vs-nylon-12-key-differences/
https://www.hitechprofiles.com/pdf/Grilamid_Nylon_12_vs_Nylon_11.pdf
https://www.matweb.com/reference/deflection-temperature.aspx
https://www.specialchem.com/plastics/guide/water-absorption-24-hours
https://www.weerg.com/guides/nylon-pa-11-vs-pa-12
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/determination-of-hdt-vst/
https://www.ji-horng.com/plastic-material-moisture-absorption
https://www.calpaclab.com/nylon-chemical-compatibility-chart/
https://www.benchchem.com/product/b556864#cost-benefit-analysis-of-using-11-aminoundecanoic-acid-in-industrial-applications
https://www.benchchem.com/product/b556864#cost-benefit-analysis-of-using-11-aminoundecanoic-acid-in-industrial-applications
https://www.benchchem.com/product/b556864#cost-benefit-analysis-of-using-11-aminoundecanoic-acid-in-industrial-applications
https://www.benchchem.com/product/b556864#cost-benefit-analysis-of-using-11-aminoundecanoic-acid-in-industrial-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact
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and industry. Email: info@benchchem.com
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